Cas no 2751610-86-1 (3-Ethenyl-3-ethylmorpholine)
3-Ethenyl-3-ethylmorpholine Chemical and Physical Properties
Names and Identifiers
-
- 2751610-86-1
- 3-ethenyl-3-ethylmorpholine
- EN300-37297051
- 3-Ethenyl-3-ethylmorpholine
-
- Inchi: 1S/C8H15NO/c1-3-8(4-2)7-10-6-5-9-8/h3,9H,1,4-7H2,2H3
- InChI Key: VCVWUQNFLUEUCK-UHFFFAOYSA-N
- SMILES: O1CCNC(C=C)(CC)C1
Computed Properties
- Exact Mass: 141.115364102g/mol
- Monoisotopic Mass: 141.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 21.3Ų
3-Ethenyl-3-ethylmorpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37297051-0.05g |
3-ethenyl-3-ethylmorpholine |
2751610-86-1 | 0.05g |
$839.0 | 2023-06-02 | ||
| Enamine | EN300-37297051-0.1g |
3-ethenyl-3-ethylmorpholine |
2751610-86-1 | 0.1g |
$879.0 | 2023-06-02 | ||
| Enamine | EN300-37297051-0.25g |
3-ethenyl-3-ethylmorpholine |
2751610-86-1 | 0.25g |
$920.0 | 2023-06-02 | ||
| Enamine | EN300-37297051-0.5g |
3-ethenyl-3-ethylmorpholine |
2751610-86-1 | 0.5g |
$959.0 | 2023-06-02 | ||
| Enamine | EN300-37297051-1.0g |
3-ethenyl-3-ethylmorpholine |
2751610-86-1 | 1g |
$999.0 | 2023-06-02 | ||
| Enamine | EN300-37297051-2.5g |
3-ethenyl-3-ethylmorpholine |
2751610-86-1 | 2.5g |
$1959.0 | 2023-06-02 | ||
| Enamine | EN300-37297051-5.0g |
3-ethenyl-3-ethylmorpholine |
2751610-86-1 | 5g |
$2900.0 | 2023-06-02 | ||
| Enamine | EN300-37297051-10.0g |
3-ethenyl-3-ethylmorpholine |
2751610-86-1 | 10g |
$4299.0 | 2023-06-02 |
3-Ethenyl-3-ethylmorpholine Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 3-Ethenyl-3-ethylmorpholine
3-Ethenyl-3-ethylmorpholine - A Comprehensive Overview
The compound 3-Ethenyl-3-ethylmorpholine (CAS No. 2751610-86-1) is a unique member of the morpholine family, which has garnered significant attention in recent years due to its versatile applications in organic synthesis and drug discovery. This article delves into the structural characteristics, chemical properties, and the latest research findings surrounding this intriguing molecule.
Morpholine derivatives, including 3-Ethenyl-3-ethylmorpholine, have been extensively studied for their ability to act as building blocks in the construction of complex molecular architectures. The presence of both an ethenyl and an ethyl group at the 3-position of the morpholine ring introduces a level of functional diversity that is highly desirable in medicinal chemistry. Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules, particularly in the context of enzyme inhibitors and receptor modulators.
One of the most compelling aspects of 3-Ethenyl-3-ethylmorpholine is its role in asymmetric synthesis. Researchers have demonstrated that this compound can serve as an effective chiral auxiliary, enabling the construction of enantiomerically enriched compounds with high efficiency. This property has significant implications for the development of chiral drugs, where stereochemistry plays a critical role in biological activity.
Moreover, 3-Ethenyl-3-ethylmorpholine has been employed in the synthesis of heterocyclic compounds, which are ubiquitous in pharmaceuticals. The ease with which this compound can be functionalized has made it a valuable tool in modular synthesis strategies. For instance, recent work has shown that this compound can be readily converted into pyrrolidine and piperidine derivatives through simple elimination reactions, further expanding its utility in medicinal chemistry.
The chemical stability of 3-Ethenyl-3-ethylmorpholine is another factor that contributes to its popularity among chemists. Studies have shown that this compound exhibits excellent thermal stability and resistance to hydrolysis under mild conditions, making it suitable for use in a wide range of synthetic protocols. Its ability to undergo both nucleophilic and electrophilic substitutions further enhances its versatility.
In terms of biological activity, 3-Ethenyl-3-ethylmorpholine has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound exhibits moderate inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis. While further research is needed to fully elucidate its pharmacokinetic properties, these findings underscore its potential as a lead compound for drug development.
Another area where 3-Ethenyl-3-ethylmorpholine has shown promise is in the field of catalysis. Recent reports have highlighted its ability to act as a ligand in transition metal-catalyzed reactions, facilitating the formation of complex carbon-carbon bonds with high selectivity. This application represents a novel direction for morpholine derivatives and opens up new possibilities for their use in industrial processes.
From a synthetic standpoint, 3-Ethenyl-3-ethylmorpholine can be prepared via several routes, including alkylation and alkenylation reactions. One particularly efficient method involves the reaction of morpholine with an appropriate allylating agent under basic conditions. This approach not only yields high purity product but also allows for easy scalability, making it suitable for both academic and industrial settings.
In conclusion, 3-Ethenyl-3-ethylmorpholine (CAS No. 2751610-86-1) is a multifaceted compound with a wide range of applications in organic synthesis and drug discovery. Its unique structural features, combined with its chemical stability and functional diversity, make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new facets of its utility, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents.
2751610-86-1 (3-Ethenyl-3-ethylmorpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)